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For researchers, scientists, and drug development professionals, the selection of piezoelectric
materials is a critical decision in the design and fabrication of high-performance sensors. This
guide provides an objective comparison of two prominent materials: the well-established Lead
Zirconate Titanate (PZT) and the emerging Strontium Titanate (SrTiOs). This analysis is
supported by a summary of their key performance metrics, detailed experimental protocols for
characterization, and visual workflows to elucidate the measurement processes.

Performance at a Glance: SrTiOs vs. PZT

Lead Zirconate Titanate (PZT) is a ceramic perovskite material that has been the industry
standard for piezoelectric applications for decades, owing to its excellent piezoelectric
properties at room temperature. PZT is a ferroelectric material, meaning it exhibits a
spontaneous electric polarization. It is commonly available in various formulations, broadly
categorized as "hard" and "soft" PZTs, which offer a trade-off between the piezoelectric charge
coefficient and mechanical and electrical losses.

In contrast, Strontium Titanate (SrTiOs) is a centrosymmetric cubic perovskite at room
temperature and therefore does not exhibit intrinsic piezoelectricity. However, a significant
piezoelectric effect can be induced by applying an external DC electric field. This field-induced
piezoelectricity, coupled with its high dielectric constant, makes SrTiOs an interesting material
for tunable piezoelectric devices. It is particularly noted for its "giant" piezoelectric effect at
cryogenic temperatures.
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The following table summarizes the key room-temperature performance parameters of various

PZT formulations and the induced properties of Strontium Titanate.

Strontium
Titanate PZT-4 PZT-5A PZT-5H .
Property . Units
(SrTiO3) (Hard) (Soft) (Soft)
(Induced)
Piezoelectric
Charge 374 - 390[3] 585 - 650[2]
- 60 - 100[1] 295[2] pC/N
Coefficient [4] [3114]
(ds3)
Piezoelectric
Voltage Not readily 24.8-26.0[2] 18.0-19.7[2]
o _ 24.9[2] x1073 Vm/N
Coefficient available [5] [5]
(933)
Electromecha
nical Not readily 0.710 -
_ _ 0.700[2] 0.75[2][3] -
Coupling available 0.72[2][3]
Factor (kss)
Relative
Dielectric 1700 - 3400 -
~300 1300[2] -
Constant 1800[3][4] 3800[3][4]
(Ks?)
Curie
195 - 225[2]
Temperature ~-243 (30 K)  325[2] 350[2] °C
[3]
(T_c)
Mechanical
_ Not
Quality _ 400[2] 80 - 100[2][3]  65[2] -
applicable
Factor (Q_m)
_ 7.5-7.95[2] 7.5-7.87[2]
Density (p) 5.12 7.6[2] g/cm3
[3] [3]
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Note: The piezoelectric properties of Strontium Titanate are induced by an external electric
field and are not intrinsic. The values for the induced piezoelectric voltage coefficient (gs3) and
electromechanical coupling factor (ks3) for SrTiOs at room temperature are not readily available
in comparative literature.

Experimental Protocols for Piezoelectric
Characterization

Accurate and reproducible characterization of piezoelectric materials is paramount for sensor
development. The following sections detail the methodologies for three key experimental
techniques used to determine the properties listed in the comparison table.

Direct Piezoelectric Charge Coefficient (ds3)
Measurement: The Berlincourt Method

The Berlincourt method is a quasi-static technique for directly measuring the piezoelectric
charge coefficient, dss. It is a widely used and relatively straightforward method.

Methodology:

o Sample Preparation: The material to be tested is prepared in a disc or plate form with parallel
faces. Electrodes are applied to these faces, typically by sputtering or silver painting.

e Mounting: The sample is placed in a specialized dss meter between two probes. The meter
applies a static pre-loading force to ensure good contact.

e Dynamic Force Application: A small, low-frequency (typically around 100 Hz) sinusoidal force
is applied to the sample by the meter's drive mechanism.

o Charge Measurement: The alternating charge generated by the piezoelectric effect across
the electrodes is measured by a charge amplifier.

» ds3 Calculation: The dss meter internally calculates the ratio of the generated charge to the
applied force, providing a direct reading of the dss coefficient in picoCoulombs per Newton
(pC/N).
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o Polarity Check: The polarity of the output indicates the direction of the piezoelectric response
relative to the poling direction.
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Berlincourt Method Workflow

Piezoelectric Strain Measurement: Laser
Interferometry/Vibrometry

Laser interferometry or vibrometry offers a non-contact and highly precise method to measure
the strain (displacement) of a piezoelectric material when an electric field is applied (the
converse piezoelectric effect). This allows for the calculation of the piezoelectric strain
coefficient, dss.

Methodology:

o Sample Preparation: A sample with parallel and polished surfaces is prepared and
electroded. One of the electroded surfaces should be reflective for the laser beam.

e Mounting: The sample is securely mounted in a holder.

e Optical Setup: A laser interferometer (e.g., Michelson or Mach-Zehnder) or a laser Doppler
vibrometer is set up. The laser beam is directed to be perpendicular to the reflective surface
of the sample.

» Electrical Excitation: A sinusoidal voltage at a specific frequency is applied across the
sample's electrodes using a function generator and a high-voltage amplifier.

o Displacement Measurement: The laser system detects the minute out-of-plane displacement
of the sample surface caused by the piezoelectric effect. The interferometer measures
changes in the optical path length, while the viborometer measures the velocity of the surface,
from which displacement can be derived.

¢ ds3 Calculation: The piezoelectric strain coefficient dss is calculated by dividing the measured
displacement by the applied voltage.
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Laser Interferometry/Vibrometry Workflow

Electromechanical Coupling Factor and Other
Coefficients: Resonance Method

The resonance method, as standardized by the IEEE, is a dynamic method used to determine
several material properties, including the electromechanical coupling factor (k), elastic

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b083085?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

constants, and dielectric constants. This method involves analyzing the electrical impedance of
the piezoelectric resonator as a function of frequency.

Methodology:

o Sample Preparation: A sample of a specific geometry (e.g., a thin disc for radial mode or a
thin plate for thickness mode) is prepared with electrodes.

e Impedance Measurement: The sample is connected to an impedance analyzer, and its
electrical impedance is measured over a wide frequency range.

* Resonance and Anti-Resonance Frequencies: The frequencies at which the impedance is at
a minimum (resonance frequency, f_r) and a maximum (anti-resonance frequency, f_a) are
identified from the impedance spectrum.

» Calculation of Properties: Using the measured resonance and anti-resonance frequencies,
along with the sample's dimensions and density, various material properties can be
calculated. The electromechanical coupling factor (e.g., k_p for planar mode or k_t for
thickness mode) is a key parameter derived from these frequencies. The specific formulas
used depend on the vibrational mode and the sample geometry, as detailed in the IEEE
standards on piezoelectricity.[3][4][6][7]
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Resonance Method Workflow

Concluding Remarks

The choice between Strontium Titanate and PZT for piezoelectric sensors is highly dependent
on the specific application requirements. PZT remains the material of choice for a wide range of
room-temperature applications due to its strong intrinsic piezoelectric effect, high piezoelectric
coefficients, and the availability of various formulations to suit different needs. "Soft" PZTs like
PZT-5H offer high sensitivity, making them suitable for sensors and actuators, while "hard"
PZTs like PZT-4 are preferred for high-power applications.
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Strontium Titanate, on the other hand, presents a unique set of properties. While it requires
an external electric field to exhibit piezoelectricity at room temperature, its high dielectric
constant and the tunability of its piezoelectric response open up possibilities for novel sensor
designs. Its exceptional piezoelectric performance at cryogenic temperatures makes it a
compelling candidate for specialized low-temperature applications. For room-temperature
applications where tunability is a key requirement, field-induced piezoelectricity in SrTiOs could
be advantageous.

Researchers and professionals in drug development and other scientific fields should carefully
consider the operating temperature, required sensitivity, power consumption, and the need for
tunability when selecting between these materials. The experimental protocols outlined in this
guide provide a foundation for the accurate characterization and validation of material
performance for a given sensor application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]
. Ceramic Materials (PZT) - Boston Piezo-Optics Inc. [bostonpiezooptics.com]

. info.piezo.com [info.piezo.com]

. iranbta.com [iranbta.com]

1
2
3
e 4. Material Properties - Piezo Support [support.piezo.com]
5
6. researchgate.net [researchgate.net]

7

. info.piezo.com [info.piezo.com]

 To cite this document: BenchChem. [A Comparative Guide: Strontium Titanate vs. PZT for
Piezoelectric Sensors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083085#comparison-of-strontium-titanate-and-pzt-
for-piezoelectric-sensors]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b083085?utm_src=pdf-body
https://www.benchchem.com/product/b083085?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/346915563_Field-induced_piezoelectricity_in_SrTiO3_at_room_temperature_determined_by_interferometric_measurement
https://bostonpiezooptics.com/ceramic-materials-pzt
https://info.piezo.com/hubfs/Data-Sheets/piezo-material-properties-data-sheet-20201112.pdf
https://support.piezo.com/article/62-material-properties
http://iranbta.com/fa/wp-content/uploads/2016/03/China.pdf
https://www.researchgate.net/figure/Properties-of-PZT-4A-19_tbl2_313675462
https://info.piezo.com/hubfs/Data-Sheets/piezo-PZT-5A_PZT-5H-material-properties.pdf
https://www.benchchem.com/product/b083085#comparison-of-strontium-titanate-and-pzt-for-piezoelectric-sensors
https://www.benchchem.com/product/b083085#comparison-of-strontium-titanate-and-pzt-for-piezoelectric-sensors
https://www.benchchem.com/product/b083085#comparison-of-strontium-titanate-and-pzt-for-piezoelectric-sensors
https://www.benchchem.com/product/b083085#comparison-of-strontium-titanate-and-pzt-for-piezoelectric-sensors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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